Cas no 1256358-95-8 (4-chloro-1H-indole-2-boronic acid pinacol ester)

• Product Name: 4-chloro-1H-indole-2-boronic acid pinacol ester
• CAS No: 1256358-95-8
• MF: C₁₄H₁₇BClNO₂
• MW: 277.554282903671
• MDL: MFCD11858364
• CID: 828620
• PubChem ID: 53216782
• Update Time: 2025-04-19

4-chloro-1H-indole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 4-CHLORO-1H-INDOLE-2-BORONIC ACID PINACOL ESTER
• 4-Chloroindole-2-boronic acid pinacol ester
• B-2769
• X0410
• 4-CHLOROINDOLE-2-BORONIC ACID, PINACOL ESTER
• AT17129
• MB10202
• BS-26620
• DTXSID90681928
• CS-0174773
• DB-358260
• MFCD11858364
• 1256358-95-8
• 4-chloro-1H-indole-2-boronic acid pinacol ester

• MDL： MFCD11858364
• Inchi： 1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-10(16)6-5-7-11(9)17-12/h5-8,17H,1-4H3
• InChI Key： SJXBYHLXCIZBPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(B1OC(C)(C)C(C)(C)O1)N2

Computed Properties

• Exact Mass: 277.10400
• Monoisotopic Mass: 277.1040866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25000
• LogP: 3.12050